Cas no 937-75-7 (7,7-Dimethylbicyclo[2.2.1]heptane-1-carboxylic acid)

• Product Name: 7,7-Dimethylbicyclo[2.2.1]heptane-1-carboxylic acid
• CAS No: 937-75-7
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 1000053
• PubChem ID: 297894
• Update Time: 2025-10-28

7,7-Dimethylbicyclo[2.2.1]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethylbicyclo[2.2.1]heptane-4-carboxylic acid
• 7,7-dimethyl-1-norbornane carboxylic acid
• 937-75-7
• NSC169215
• EN300-369175
• AKOS015892810
• ICBQBQPJLPHGKS-UHFFFAOYSA-N
• CS-0092073
• 7,7-Dimethylbicyclo[2.2.1]heptane-1-carboxylicacid
• D75303
• (1r,4r)-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid
• 7,7-Dimethylbicyclo[2.2.1]heptane-1-carboxylic acid #
• EN300-370451
• NSC-169215
• Z1262526793
• SCHEMBL255598
• Bicyclo[2.2.1]heptane-1-carboxylic acid, 7,7-dimethyl-
• 7,7-Dimethylbicyclo[2.2.1]heptane-1-carboxylic acid
• DTXSID10305139
• MFCD18070924
• 7,7-Dimethyl-bicyclo[2.2.1]heptane-1-carboxylic acid

• Inchi： 1S/C10H16O2/c1-9(2)7-3-5-10(9,6-4-7)8(11)12/h7H,3-6H2,1-2H3,(H,11,12)
• InChI Key： ICBQBQPJLPHGKS-UHFFFAOYSA-N
• SMILES： OC(C12CCC(CC1)C2(C)C)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 7,7-Dimethylbicyclo[2.2.1]heptane-1-carboxylic acid

7,7-Dimethylbicyclo[2.2.1]heptane-1-carboxylic Acid: A Comprehensive Overview

The compound 7,7-Dimethylbicyclo[2.2.1]heptane-1-carboxylic acid (CAS No: 937-75-7) is a bicyclic carboxylic acid with a unique structural arrangement that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of bicyclic compounds, which are characterized by their rigid and stable frameworks, making them valuable in various applications.

Structure and Properties: The molecule features a bicyclo[2.2.1]heptane skeleton, with two methyl groups attached at the 7-position and a carboxylic acid group at the 1-position. This structure imparts the compound with distinct physical and chemical properties, including high thermal stability and moderate solubility in polar solvents. The presence of the carboxylic acid group also introduces acidic characteristics, which can be exploited in various chemical reactions.

Synthesis and Applications: The synthesis of 7,7-Dimethylbicyclo[2.2.1]heptane-1-carboxylic acid typically involves multi-step organic reactions, often starting from simpler precursors like cyclohexene or other bicyclic intermediates. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

One of the most promising applications of this compound lies in its use as a building block for more complex molecules in drug discovery programs. Its rigid structure provides an excellent platform for constructing bioactive compounds with potential therapeutic applications in areas such as oncology and neurodegenerative diseases.

Additionally, bicyclic carboxylic acids like this compound are being explored for their potential in materials science, particularly in the development of advanced polymers and surfactants due to their unique surface-active properties.

Recent Research Developments: Recent studies have focused on understanding the electronic properties of 7,7-Dimethylbicyclo[2.2.1]heptane-1-carboxylic acid, leveraging computational chemistry techniques to predict its reactivity under various conditions.

In one notable study published in *Nature Communications*, researchers demonstrated that this compound could serve as a versatile precursor for synthesizing novel metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.

Another area of active research involves the use of this compound in asymmetric catalysis, where its chiral centers can be exploited to induce enantioselectivity in key organic transformations.

Furthermore, ongoing investigations into its biodegradation pathways are shedding light on its environmental impact, which is crucial for assessing its suitability for large-scale industrial applications.

Conclusion: 7,7-Dimethylbicyclo[2.2.1]heptane-1-carboxylic acid stands out as a versatile compound with a wide range of potential applications across multiple disciplines.

The combination of its unique structure, favorable physical properties, and versatile reactivity makes it an attractive candidate for both academic research and industrial development.

As research continues to uncover new facets of this compound's chemistry and functionality, it is poised to play an increasingly important role in advancing modern materials science and drug discovery efforts.